2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride
Brand Name: Vulcanchem
CAS No.: 2060057-39-6
VCID: VC2611668
InChI: InChI=1S/C9H18N2O2S.2ClH/c12-14(13)7-1-2-9(14)8-11-5-3-10-4-6-11;;/h9-10H,1-8H2;2*1H
SMILES: C1CC(S(=O)(=O)C1)CN2CCNCC2.Cl.Cl
Molecular Formula: C9H20Cl2N2O2S
Molecular Weight: 291.24 g/mol

2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride

CAS No.: 2060057-39-6

Cat. No.: VC2611668

Molecular Formula: C9H20Cl2N2O2S

Molecular Weight: 291.24 g/mol

* For research use only. Not for human or veterinary use.

2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride - 2060057-39-6

Specification

CAS No. 2060057-39-6
Molecular Formula C9H20Cl2N2O2S
Molecular Weight 291.24 g/mol
IUPAC Name 2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide;dihydrochloride
Standard InChI InChI=1S/C9H18N2O2S.2ClH/c12-14(13)7-1-2-9(14)8-11-5-3-10-4-6-11;;/h9-10H,1-8H2;2*1H
Standard InChI Key CPZWFYUOKPSNBV-UHFFFAOYSA-N
SMILES C1CC(S(=O)(=O)C1)CN2CCNCC2.Cl.Cl
Canonical SMILES C1CC(S(=O)(=O)C1)CN2CCNCC2.Cl.Cl

Introduction

Chemical Identity and Structure

Chemical Nomenclature and Identifiers

The compound 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride is registered with several key chemical identifiers that facilitate its cataloging and referencing in scientific literature and databases. Table 1 summarizes the essential chemical identifiers associated with this compound:

IdentifierValue
CAS Number2060057-39-6
Molecular FormulaC₉H₂₀Cl₂N₂O₂S
Molecular Weight291.24 g/mol
MDL NumberMFCD30497661
PubChem CID126812361
IUPAC Name2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide; dihydrochloride
Standard InChIInChI=1S/C9H18N2O2S.2ClH/c12-14(13)7-1-2-9(14)8-11-5-3-10-4-6-11;;/h9-10H,1-8H2;2*1H
InChI KeyCPZWFYUOKPSNBV-UHFFFAOYSA-N
SMILESC1CC(S(=O)(=O)C1)CN2CCNCC2.Cl.Cl

The compound is also known by alternative names including 2-((piperazin-1-yl)methyl)-1lambda6-thiolane-1,1-dione dihydrochloride and 2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide dihydrochloride .

Structural Characteristics

The molecular structure of 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride features several distinctive functional groups that contribute to its chemical properties and potential reactivity. The core structure includes:

  • A thiolane ring (five-membered saturated ring containing sulfur)

  • A sulfone group (S=O bonds) at the 1-position of the thiolane ring

  • A methyl linker at the 2-position of the thiolane ring

  • A piperazine ring (six-membered heterocycle with two nitrogen atoms) attached to the methyl linker

  • Two hydrochloride groups forming the dihydrochloride salt

The compound exists as a salt formed between the free base 2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide and hydrochloric acid. This salt formation significantly affects the compound's solubility, stability, and handling characteristics .

Physical and Chemical Properties

Physical Appearance and State

Synthesis and Production

Manufacturing Considerations

Commercial production of 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride follows standard practices for similar organic compounds and pharmaceutical intermediates. According to American Elements, typical bulk packaging includes:

  • Palletized plastic 5 gallon/25 kg pails

  • Fiber and steel drums

  • Super sacks up to 1 ton

  • Full container (FCL) or truck load (T/L) quantities

For research quantities and air-sensitive materials, packaging under argon or vacuum may be employed. Standard shipping documentation includes a Certificate of Analysis and Safety Data information . The compound can be produced in various purity grades, including high and ultra-high purity forms (99%, 99.9%, 99.99%, 99.999%, and higher), as well as various standard grades such as ACS, Reagent, Technical, Pharmaceutical, and other specialized grades depending on the intended application .

Hazard CodeDescriptionWarning Category
H302Harmful if swallowedWarning Acute toxicity, oral
H315Causes skin irritationWarning Skin corrosion/irritation
H319Causes serious eye irritationWarning Serious eye damage/eye irritation
H335May cause respiratory irritationWarning Specific target organ toxicity, single exposure; Respiratory tract irritation

These classifications are based on information submitted to the European Chemicals Agency (ECHA) C&L Inventory .

The compound is categorized in the following hazard classes:

  • Acute Toxicity 4

  • Skin Irritation 2

  • Eye Irritation 2A

  • Specific Target Organ Toxicity - Single Exposure 3

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